BENGHE Foundational & Exploratory

Check Availability & Pricing

N,N'-Dinitrourea: A Comprehensive Technical
Guide on Stability and Sensitivity

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Urea, N,N'-dinitro-

Cat. No.: B171865

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and sensitivity data for N,N'-
dinitrourea (DNU), a high-energy material with potential applications as a precursor in the
synthesis of other energetic compounds.[1][2] Due to its inherent instability, a thorough
understanding of its characteristics is crucial for safe handling and use in research and
development.

Core Properties

N,N'-dinitrourea is a powerful explosive notable for its high density and positive oxygen
balance.[3] However, these energetic properties are coupled with significant sensitivity to
external stimuli and limited thermal stability, which currently restrict its direct application as an
energetic material.[2][3] It is primarily considered a valuable intermediate for the synthesis of
more stable energetic materials, such as keto-RDX (2-oxo-1,3,5-trinitro-1,3,5-
triazacyclohexane).[3]

Quantitative Stability and Sensitivity Data

The following tables summarize the key quantitative data available for the stability and
sensitivity of N,N'-dinitrourea. For comparative purposes, data for the well-known explosive
RDX is also included where available.
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Property Value Notes
Physical State White crystalline solid
i Determined by helium
Density 1.98 g/cm3
pycnometry.[3]
This high positive oxygen
Oxygen Balance +21.33 % balance makes it an interesting

energetic material.[3]

Calculated using the G3MP2

24.88 kJ mol—t method based on isodesmic

Calculated Heat of Formation

(Gas Phase) ]
reactions.[4]

Sensitivity

N,N'-Dinitrourea RDX Test Method
Parameter
BAM Impact Test
Impact Energy (J) 5 7 -~
(50% probability)[3]
o BAM Friction Test
Friction Load (N) 76 120 »
(50% probability)[3]
Thermal Stability Parameter ~ Value Test Method
N Wood's metal bath ignition
Ignition Temperature 91-93°C
test.[3]
Differential Scanning
N Calorimetry, with nearly
Decomposition Onset (DSC) ~100 °C N
complete decomposition
before this temperature.[5]
Calculated from ignition time
o N Vvs. reciprocal temperature
Activation Energy (Ignition) 78 kJ/mol

(Arrhenius plot) between 93 °C
and 131 °C.[3]
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Experimental Protocols

A detailed understanding of the methodologies used to obtain the above data is essential for
interpretation and replication.

Synthesis of N,N'-Dinitrourea

N,N'-dinitrourea is synthesized via the nitration of urea in a mixture of nitric and sulfuric acids at
low temperatures.[3][6]

Procedure:
o A mixture of 95% sulfuric acid and 100% nitric acid is prepared and cooled to 0 °C.
o Urea is slowly added to the cooled acid mixture over a period of approximately 30 minutes.

» Crucially, the reaction temperature must be maintained below 5 °C throughout the addition of
urea.

e The reaction mixture is then poured onto crushed ice, causing the N,N'-dinitrourea product to
precipitate.

e The precipitate is collected by filtration, washed with cold water, and subsequently dried.

Caution: N,N'-dinitrourea is a powerful and sensitive explosive. All standard safety procedures
for handling energetic materials must be strictly followed.[3]

Sensitivity Testing

The impact and friction sensitivity of N,N'-dinitrourea were determined using the BAM
(Bundesanstalt fur Materialforschung und -prifung) standard methods, with some
modifications.

e Impact Sensitivity: A 2 kg drop weight was utilized. The testing was conducted using an up-
and-down method on both sides of the 50% probability level to determine the energy at
which there is a 50% chance of detonation.[3]
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 Friction Sensitivity: Similar to the impact test, an up-and-down method was employed to find
the friction load at which there is a 50% probability of detonation.[3]

Thermal Stability Analysis

« Ignition Temperature: The ignition temperature was determined using a Wood's metal bath.
This test involves heating the sample in a controlled manner and observing the temperature
at which ignition occurs.[3]

 Differential Scanning Calorimetry (DSC): DSC analysis was used to study the thermal
decomposition behavior of N,N'-dinitrourea. The sample is heated at a constant rate, and the
heat flow to or from the sample is measured, revealing exothermic decomposition events.[5]

[7]

« In-situ Pyrolytic Fourier Transform Infrared Spectroscopy (FTIR): This technique was used to
identify the gaseous products of thermal decomposition, showing that the nitryl group is the
first to break, leading to the formation of N2O and NO2.[5]

Logical Relationships in Material Characterization

The following diagram illustrates the logical flow of characterizing a new energetic material like
N,N'-dinitrourea, from synthesis to a comprehensive assessment of its properties.

Characterization workflow for N,N'-dinitrourea.

Summary and Outlook

N,N'-dinitrourea is a highly energetic molecule with a favorable oxygen balance and high
density. However, its practical application is hindered by its high sensitivity to impact and
friction, as well as its low thermal stability. While it was found to be stable for several weeks in a
desiccator, its chemical lability and tendency to decompose, potentially through an autocatalytic
process initiated by traces of water, require careful handling.[3] The primary value of N,N'-
dinitrourea lies in its role as a precursor for synthesizing more stable and powerful energetic
materials. Further research into the stabilization of N,N'-dinitrourea or its derivatives could open
new avenues for its application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [N,N'-Dinitrourea: A Comprehensive Technical Guide on
Stability and Sensitivity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b171865#n-n-dinitrourea-stability-and-sensitivity-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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